molecular formula C9H16Cl2N2 B6188684 N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride CAS No. 2639446-87-8

N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride

Cat. No. B6188684
CAS RN: 2639446-87-8
M. Wt: 223.1
InChI Key:
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Description

Molecular Structure Analysis

The InChI code for N1-ethyl-N1-methylbenzene-1,2-diamine is 1S/C9H14N2/c1-3-11(2)9-7-5-4-6-8(9)10/h4-7H,3,10H2,1-2H3 . This indicates the presence of a benzene ring with two amine groups attached at the 1 and 2 positions, and the amines are further substituted with ethyl and methyl groups.


Physical And Chemical Properties Analysis

N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride is a compound with a molecular weight of 223.1. Similar compounds, such as N-Methyl-1,2-benzenediamine dihydrochloride, are acidic salts that are generally soluble in water .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride involves the reaction of benzene-1,2-diamine with ethyl iodide and methyl iodide in the presence of a base to form the desired product.", "Starting Materials": [ { "Name": "Benzene-1,2-diamine", "Amount": "1 equivalent" }, { "Name": "Ethyl iodide", "Amount": "1 equivalent" }, { "Name": "Methyl iodide", "Amount": "1 equivalent" }, { "Name": "Base (e.g. potassium carbonate)", "Amount": "stoichiometric amount" }, { "Name": "Solvent (e.g. ethanol)", "Amount": "as required" } ], "Reaction": [ { "Step": "Dissolve benzene-1,2-diamine and base in solvent", "Conditions": "room temperature", "Duration": "10 minutes" }, { "Step": "Add ethyl iodide and methyl iodide to the reaction mixture", "Conditions": "room temperature", "Duration": "1 hour" }, { "Step": "Heat the reaction mixture to reflux", "Conditions": "reflux temperature", "Duration": "4 hours" }, { "Step": "Cool the reaction mixture and filter the precipitated product", "Conditions": "room temperature", "Duration": "10 minutes" }, { "Step": "Wash the product with solvent and dry under vacuum", "Conditions": "room temperature", "Duration": "overnight" }, { "Step": "Recrystallize the product from a suitable solvent", "Conditions": "room temperature", "Duration": "overnight" }, { "Step": "Dry the product under vacuum", "Conditions": "room temperature", "Duration": "1 hour" }, { "Step": "Obtain N1-ethyl-N1-methylbenzene-1,2-diamine dihydrochloride as a white crystalline solid", "Conditions": "room temperature", "Duration": "n/a" } ] }

CAS RN

2639446-87-8

Molecular Formula

C9H16Cl2N2

Molecular Weight

223.1

Purity

95

Origin of Product

United States

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